![molecular formula C24H27NO5 B5979191 ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate](/img/structure/B5979191.png)
ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate
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Overview
Description
Ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate, also known as MBOPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MBOPP is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In
Mechanism of Action
Ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate acts as a selective agonist for the dopamine D1 receptor, which is a G protein-coupled receptor. Activation of the dopamine D1 receptor leads to the activation of adenylate cyclase, which increases the production of cyclic adenosine monophosphate (cAMP). Increased cAMP levels lead to the activation of protein kinase A (PKA), which phosphorylates various downstream targets, leading to changes in cellular signaling and gene expression. The activation of the dopamine D1 receptor has been implicated in the regulation of motor function, reward, and addiction.
Biochemical and Physiological Effects
This compound has been shown to have potent and selective agonist activity for the dopamine D1 receptor. In vitro studies have shown that this compound increases cAMP levels in cells expressing the dopamine D1 receptor. In vivo studies have shown that this compound can increase locomotor activity in rats, which is consistent with the role of the dopamine D1 receptor in the regulation of motor function. Additionally, this compound has been shown to have anxiolytic effects in mice, which may be related to the role of the dopamine D1 receptor in the regulation of anxiety.
Advantages and Limitations for Lab Experiments
Ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has several advantages for use in lab experiments. It is a selective agonist for the dopamine D1 receptor, which allows for the study of the specific effects of dopamine D1 receptor activation. Additionally, this compound has been used in the development of radioligands for PET imaging, which allows for the study of the dopamine D1 receptor in vivo. However, one limitation of this compound is its relatively low yield of synthesis, which may limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate. One area of interest is the development of more efficient synthesis methods for this compound, which would increase its availability for use in lab experiments. Additionally, further studies are needed to elucidate the specific effects of dopamine D1 receptor activation by this compound on cellular signaling and gene expression. Furthermore, the use of this compound as a probe for the study of the dopamine D1 receptor structure and function may provide insights into the development of new drugs for the treatment of neurological disorders. Finally, the development of new radioligands for PET imaging of the dopamine D1 receptor may have applications in the diagnosis and treatment of neurological disorders.
Synthesis Methods
Ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has been synthesized using various methods, including the reaction of 3-methoxybenzaldehyde with 1-piperidinone, followed by acylation with phenylacetyl chloride, and esterification with ethyl chloroformate. Another method involves the reaction of 3-methoxybenzaldehyde with piperidine, followed by acylation with phenylacetyl chloride, and esterification with ethyl chloroformate. The yield of this compound using these methods ranges from 50% to 70%.
Scientific Research Applications
Ethyl 3-(3-methoxybenzyl)-1-[oxo(phenyl)acetyl]-3-piperidinecarboxylate has potential applications in scientific research, particularly in the field of neuroscience. It has been used as a ligand for the dopamine D1 receptor, which is involved in the regulation of motor function, reward, and addiction. This compound has also been used as a probe for the study of the dopamine D1 receptor structure and function. Additionally, this compound has been used in the development of radioligands for positron emission tomography (PET) imaging of the dopamine D1 receptor in vivo.
properties
IUPAC Name |
ethyl 3-[(3-methoxyphenyl)methyl]-1-(2-oxo-2-phenylacetyl)piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO5/c1-3-30-23(28)24(16-18-9-7-12-20(15-18)29-2)13-8-14-25(17-24)22(27)21(26)19-10-5-4-6-11-19/h4-7,9-12,15H,3,8,13-14,16-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWEIBEIOFXRTLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)C(=O)C(=O)C2=CC=CC=C2)CC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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